2-Chloro-1-(2-hydroxyphenyl)ethanone
Overview
Description
“2-Chloro-1-(2-hydroxyphenyl)ethanone” is a chemical compound with the molecular formula C8H7ClO2 . It has an average mass of 170.593 Da and a monoisotopic mass of 170.013458 Da .
Synthesis Analysis
The synthesis of “this compound” can be achieved by the reaction of tert-butyl hypochlorite on 3-hydroxyacetophenone in chloroform at 15°, in subdued light .Molecular Structure Analysis
The molecular structure of “this compound” consists of 8 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms . More detailed structural information can be obtained from 3D molecular models .Scientific Research Applications
Synthesis and Characterization
Synthesis of Derivatives for Antimicrobial Study : 2-Chloro-1-(2-hydroxyphenyl)ethanone is used in the synthesis of various compounds that exhibit antimicrobial activities. One such synthesis involved creating derivatives with chlorine as a substituent on the main nucleus, which displayed excellent antimicrobial properties (Sherekar, Padole, & Kakade, 2022).
Crystal Structure Analysis : The compound's crystal structure has been analyzed, offering insights into its physical and chemical properties. This was done through methods like X-ray diffraction and spectroscopy, revealing a unique structure stabilized by intramolecular hydrogen bonding (Majumdar, 2016).
Biomedical Applications
Development of Fluorescent Probes : this compound serves as a starting material in developing fluorescent probes. These probes are sensitive to specific biological entities like hydrogen sulfide (H2S) and can be used in cellular studies (Fang, Jiang, Sun, & Li, 2019).
Antimicrobial Compound Synthesis : It's involved in synthesizing various compounds tested for antimicrobial activity against bacteria like Bacillus subtillis and Escherichia coli. This is part of broader research efforts to discover new antimicrobial agents (Dave, Patel, Nimavat, Vyas, & Patel, 2013).
Chemical Synthesis and Analysis
Isoflavone and Heterocycle Synthesis : The compound is used in reactions leading to isoflavones and various heterocycles. These syntheses involve condensation reactions and have implications in developing new chemical entities for various applications (Moskvina, Shilin, & Khilya, 2015).
Coordination Compounds with Organic Ligands : Research has been conducted on synthesizing complex compounds of Fe(III) with ligands derived from this compound. These studies are vital for understanding the interaction between metal ions and organic ligands (Flondor, Roșca, Sibiescu, Vizitiu, Sutiman, Căilean, & Cretescu, 2009).
properties
IUPAC Name |
2-chloro-1-(2-hydroxyphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2/c9-5-8(11)6-3-1-2-4-7(6)10/h1-4,10H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCNLTIGDTRBIJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)CCl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50496878 | |
Record name | 2-Chloro-1-(2-hydroxyphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50496878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53074-73-0 | |
Record name | 2-Chloro-1-(2-hydroxyphenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50496878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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